Cas no 325987-73-3 (N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 325987-73-3
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 5774309
• PubChem ID: 2057561
• Update Time: 2025-10-12

N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• EU-0087201
• AKOS003627051
• SR-01000906935
• F0566-0360
• AKOS008445536
• 325987-73-3
• (E)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide
• N-(3-methyl-1,3-benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide
• SR-01000906935-1
• Benzamide, N-(3-methyl-2(3H)-benzothiazolylidene)-4-(1-pyrrolidinylsulfonyl)-

• Inchi： 1S/C19H19N3O3S2/c1-21-16-6-2-3-7-17(16)26-19(21)20-18(23)14-8-10-15(11-9-14)27(24,25)22-12-4-5-13-22/h2-3,6-11H,4-5,12-13H2,1H3/b20-19-
• InChI Key： XYCJLXYKEULUMH-VXPUYCOJSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3C=CC=CC=3S/2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 401.08678382g/mol
• Monoisotopic Mass: 401.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 598.5±60.0 °C(Predicted)
• pka: -0.66±0.20(Predicted)

Additional information on N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Analysis of N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 325987-73-3)

In the realm of organic chemistry and pharmaceutical research, N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 325987-73-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "benzothiazole sulfonamide," "CAS 325987-73-3 applications," and "synthetic routes for benzamide derivatives," reflecting the growing interest in this molecule.

The molecular structure of N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide features a benzothiazole core linked to a pyrrolidine sulfonyl group via a benzamide bridge. This configuration imparts notable stability and reactivity, making it a candidate for further exploration in drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds in targeting specific enzymes or receptors. Searches for "benzothiazole in medicinal chemistry" and "sulfonamide-based drug candidates" underscore the relevance of this compound in modern research.

From a synthetic perspective, the preparation of CAS No. 325987-73-3 involves multi-step organic reactions, including condensation and sulfonylation processes. Laboratories focusing on high-throughput screening often seek optimized protocols for its synthesis, as evidenced by queries like "efficient synthesis of benzothiazole sulfonamides." The compound's purity and yield are critical for downstream applications, particularly in structure-activity relationship (SAR) studies. Its compatibility with green chemistry principles is another area of interest, aligning with the global push for sustainable scientific practices.

In pharmacological contexts, N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide has been investigated for its potential interactions with biological targets. While detailed mechanistic studies are ongoing, preliminary data suggest its utility in modulating specific pathways. This aligns with popular search terms such as "benzothiazole derivatives as kinase inhibitors" and "sulfonamide pharmacophores." The compound's lipophilicity and bioavailability profiles are also key considerations for researchers exploring its therapeutic potential.

Beyond biomedical applications, CAS No. 325987-73-3 finds relevance in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated system and electron-rich moieties make it a candidate for optoelectronic devices. Queries like "benzothiazole in OLEDs" and "sulfonamide-based sensors" reflect this interdisciplinary appeal. The compound's stability under various conditions further enhances its versatility for industrial applications.

In conclusion, N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide represents a compelling subject for both academic and industrial research. Its structural complexity and functional diversity align with current trends in precision medicine and smart materials. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing multiple fields, from pharmaceuticals to advanced materials engineering.